Cas no 887886-07-9 (3-(2Z)-3-(3,4-dimethoxyphenyl)prop-2-enamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2Z)-3-(3,4-dimethoxyphenyl)prop-2-enamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• CAS No: 887886-07-9
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 6010462
• PubChem ID: 16814590
• Update Time: 2025-10-29

3-(2Z)-3-(3,4-dimethoxyphenyl)prop-2-enamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2Z)-3-(3,4-dimethoxyphenyl)prop-2-enamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• (Z)-3-(3-(3,4-dimethoxyphenyl)acrylamido)-N-(4-fluorophenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[[3-(3,4-dimethoxyphenyl)-1-oxo-2-propen-1-yl]amino]-N-(4-fluorophenyl)-
• 3-[[(Z)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• 887886-07-9
• AB00671537-01
• 3-[(2Z)-3-(3,4-dimethoxyphenyl)prop-2-enamido]-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• AKOS024594340
• F0666-0826

• Inchi： 1S/C26H21FN2O5/c1-32-21-13-7-16(15-22(21)33-2)8-14-23(30)29-24-19-5-3-4-6-20(19)34-25(24)26(31)28-18-11-9-17(27)10-12-18/h3-15H,1-2H3,(H,28,31)(H,29,30)
• InChI Key： KKDSZRGVWFSZTL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C=CC2=CC=C(OC)C(OC)=C2)=C1C(NC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 616.4±55.0 °C(Predicted)
• pka: 11.13±0.70(Predicted)

Additional information on 3-(2Z)-3-(3,4-dimethoxyphenyl)prop-2-enamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide

Comprehensive Analysis of 3-(2Z)-3-(3,4-dimethoxyphenyl)prop-2-enamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 887886-07-9)

The compound 3-(2Z)-3-(3,4-dimethoxyphenyl)prop-2-enamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 887886-07-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique benzofuran core and dimethoxyphenyl and fluorophenyl substituents, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which may contribute to novel therapeutic approaches.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 3-(2Z)-3-(3,4-dimethoxyphenyl)prop-2-enamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide structure aligns with this trend, as its pharmacophore features suggest potential kinase inhibition or receptor modulation properties. These characteristics make it a candidate for addressing conditions such as inflammatory diseases or metabolic disorders, topics frequently searched in academic and medical databases.

The synthesis of CAS No. 887886-07-9 involves multi-step organic reactions, including amide coupling and benzofuran ring formation. Its Z-configuration at the double bond is critical for its stereospecificity, a feature often explored in structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for confirming its purity and structural integrity, ensuring reproducibility in research settings.

From an industrial perspective, the scalability of 3-(2Z)-3-(3,4-dimethoxyphenyl)prop-2-enamido-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide production is a key consideration. Optimizing green chemistry protocols to reduce waste and improve yield is a growing focus, aligning with global sustainability goals. This compound's solubility and stability under physiological conditions are also critical factors for its potential drug-likeness, a topic frequently queried in AI-driven drug design platforms.

In conclusion, CAS No. 887886-07-9 represents a promising scaffold for further investigation. Its combination of aromatic rings, polar functional groups, and stereochemical specificity offers diverse opportunities for medicinal chemistry applications. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing unmet medical needs highlighted in contemporary biomedical literature and patient-centric healthcare discussions.